1-(2-furoyl)-4-(3-methyl-4-nitrobenzoyl)piperazine

• IUPAC Name: [4-(furan-2-carbonyl)piperazin-1-yl]-(3-methyl-4-nitrophenyl)methanone
• InChI: InChI=1S/C17H17N3O5/c1-12-11-13(4-5-14(12)20(23)24)16(21)18-6-8-19(9-7-18)17(22)15-3-2-10-25-15/h2-5,10-11H,6-9H2,1H3
• InChI Key: KBIJSKNKOCJDIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)N2CCN(CC2)C(=O)C3=CC=CO3)[N+](=O)[O-]
• Molecular Formula: C17H17N3O5
• Molecular Weight: 343.33 g/mol
• Solubility: 47.5 [ug/mL] (The mean of the results at pH 7.4)

Description

1-(2-furoyl)-4-(3-methyl-4-nitrobenzoyl)piperazine, also known as FNBP, is a compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. FNBP is a piperazine derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively. In

Mechanism of Action

The mechanism of action of 1-(2-furoyl)-4-(3-methyl-4-nitrobenzoyl)piperazine is not fully understood, but it is believed to involve the inhibition of enzymes that are essential for the survival of bacteria and fungi. It has also been suggested that 1-(2-furoyl)-4-(3-methyl-4-nitrobenzoyl)piperazine may act as a DNA intercalator, disrupting the replication and transcription of DNA.
Biochemical and Physiological Effects
1-(2-furoyl)-4-(3-methyl-4-nitrobenzoyl)piperazine has been shown to have a range of biochemical and physiological effects, including the inhibition of bacterial and fungal growth, the induction of apoptosis in cancer cells, and the modulation of immune responses. It has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

1-(2-furoyl)-4-(3-methyl-4-nitrobenzoyl)piperazine has several advantages for use in lab experiments, including its high solubility in water and organic solvents, its stability under various conditions, and its ability to target specific sites in the body. However, there are also limitations to its use, including its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 1-(2-furoyl)-4-(3-methyl-4-nitrobenzoyl)piperazine, including the development of new synthesis methods to improve its yield and purity, the investigation of its potential as a drug delivery system for various diseases, and the exploration of its mechanisms of action and biochemical and physiological effects. Further studies are also needed to determine its safety and efficacy in humans.

Synthesis Methods

1-(2-furoyl)-4-(3-methyl-4-nitrobenzoyl)piperazine can be synthesized using various methods, including the reaction of furoyl chloride with 3-methyl-4-nitrobenzoyl chloride followed by the addition of piperazine. Another method involves the reaction of furoic acid with 3-methyl-4-nitrobenzoyl chloride in the presence of a coupling agent, followed by the addition of piperazine. The yield of 1-(2-furoyl)-4-(3-methyl-4-nitrobenzoyl)piperazine varies depending on the method used, with the highest yield reported to be 90%.

Scientific Research Applications

1-(2-furoyl)-4-(3-methyl-4-nitrobenzoyl)piperazine has been extensively studied for its potential applications in medicinal chemistry, biochemistry, and pharmacology. It has been shown to have antibacterial, antifungal, and antitumor activities. 1-(2-furoyl)-4-(3-methyl-4-nitrobenzoyl)piperazine has also been investigated for its potential as a drug delivery system, with studies showing that it can be used to deliver drugs to specific target sites in the body.